Cas no 1375473-30-5 (8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine)
8-(Trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine is a spirocyclic amine derivative featuring a trifluoromethyl group, which enhances its utility in synthetic and medicinal chemistry. The compound's rigid spirocyclic structure provides steric constraints, making it valuable for designing conformationally restricted intermediates. The presence of the trifluoromethyl group imparts electron-withdrawing properties, improving stability and influencing reactivity in nucleophilic or electrophilic transformations. The 1,4-dioxaspiro[4.5]decane scaffold offers potential for further functionalization, while the amine group allows for derivatization into amides, sulfonamides, or other nitrogen-containing motifs. This compound is particularly useful in pharmaceutical research, agrochemical development, and materials science due to its unique structural and electronic properties.
1375473-30-5 structure
Product Name:8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine
CAS No:1375473-30-5
MF:C9H14F3NO2
MW:225.208173274994
MDL:MFCD21602626
CID:4594692
PubChem ID:73994757
Update Time:2025-05-27
8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine Chemical and Physical Properties
Names and Identifiers
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- 8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine
- 1,4-Dioxaspiro[4.5]decan-8-amine, 8-(trifluoromethyl)-
- 8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine
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- MDL: MFCD21602626
- Inchi: 1S/C9H14F3NO2/c10-9(11,12)7(13)1-3-8(4-2-7)14-5-6-15-8/h1-6,13H2
- InChI Key: TYRJYMGLJBGINF-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C(F)(F)F)(N)CC2)OCC1
8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM449072-250mg |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95%+ | 250mg |
$700 | 2023-03-27 | |
| Chemenu | CM449072-500mg |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95%+ | 500mg |
$1088 | 2023-03-27 | |
| Chemenu | CM449072-1g |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95%+ | 1g |
$1390 | 2023-03-27 | |
| TRC | T897843-2.5mg |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897843-5mg |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T897843-25mg |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 25mg |
$ 250.00 | 2022-06-02 | ||
| Enamine | EN300-97552-0.05g |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95.0% | 0.05g |
$298.0 | 2025-02-21 | |
| Enamine | EN300-97552-0.1g |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95.0% | 0.1g |
$446.0 | 2025-02-21 | |
| Enamine | EN300-97552-0.25g |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95.0% | 0.25g |
$637.0 | 2025-02-21 | |
| Enamine | EN300-97552-0.5g |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-amine |
1375473-30-5 | 95.0% | 0.5g |
$1002.0 | 2025-02-21 |
8-(trifluoromethyl)-1,4-dioxaspiro4.5decan-8-amine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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